2-(4-(Chlorosulfonyl)-3,5-dimethylphenoxy)acetic acid
Cat. No. B8591888
M. Wt: 278.71 g/mol
InChI Key: KJNSDBCIWPDTGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09309283B2
Procedure details
Referring to FIG. 37, to a solution of 2-(3,5-dimethylphenoxy)acetic acid (13 g, 72 mmol) in DCM (130 mL) was added dropwise a solution of ClSO3H (19.2 g, 166 mmol) in DCM (20 mL) at 0° C. The reaction mixture was stirred at 0° C. for 0.5 h. Water (100 mL) and THF (30 mL) were added and the resulting mixture was stirred for 5 min The two layers were separated and the organic layer was washed with brine (100 mL), dried over anhydrous Na2SO4 and concentrated under reduced pressure to give product as a white solid (6 g, 30% yield); 1H NMR (CDCl3, 300 MHz): δ 6.79 (s, 2H), 4.79 (s, 2H), 2.77 (s, 6H).
Name
Yield
30%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[C:4]([CH:10]=[C:11]([CH3:13])[CH:12]=1)[O:5][CH2:6][C:7]([OH:9])=[O:8].[Cl:14][S:15](O)(=[O:17])=[O:16].O.C1COCC1>C(Cl)Cl>[Cl:14][S:15]([C:12]1[C:11]([CH3:13])=[CH:10][C:4]([O:5][CH2:6][C:7]([OH:9])=[O:8])=[CH:3][C:2]=1[CH3:1])(=[O:17])=[O:16]
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Inputs
Step One
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Name
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|
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Quantity
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13 g
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Type
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reactant
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|
Smiles
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CC=1C=C(OCC(=O)O)C=C(C1)C
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Step Two
Step Three
Step Four
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Name
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|
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Quantity
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130 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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|
Details
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The reaction mixture was stirred at 0° C. for 0.5 h
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Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the resulting mixture was stirred for 5 min The two layers
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|
Duration
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5 min
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CUSTOM
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Type
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CUSTOM
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|
Details
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were separated
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WASH
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Type
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WASH
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Details
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the organic layer was washed with brine (100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
0.5 h |
|
Name
|
|
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Type
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product
|
|
Smiles
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ClS(=O)(=O)C1=C(C=C(OCC(=O)O)C=C1C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6 g | |
| YIELD: PERCENTYIELD | 30% | |
| YIELD: CALCULATEDPERCENTYIELD | 29.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
